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Compound of Interest

Compound Name:
3-(4-Isopropylphenyl)-2-

methylpropanal

Cat. No.: B042199 Get Quote

An In-depth Technical Guide to 3-(4-
Isopropylphenyl)-2-methylpropanal
This guide provides a comprehensive technical overview of 3-(4-Isopropylphenyl)-2-
methylpropanal, a significant aromatic aldehyde. It is intended for researchers, scientists, and

professionals in drug development and related fields, offering in-depth information on its

chemical identity, properties, synthesis, applications, and safety considerations.

Introduction and Chemical Identity
3-(4-Isopropylphenyl)-2-methylpropanal, widely known in the industry as cyclamen

aldehyde, is an aromatic aldehyde valued for its potent and fresh floral scent.[1] Its molecular

structure consists of a propanal backbone with a methyl group at the alpha position and a 4-

isopropylphenyl group at the beta position, which introduces a chiral center.[1] While it is a

chiral compound, it is most commonly utilized as a racemate in commercial applications.[2]

This compound is not found in nature and is synthesized for its diverse applications, primarily in

the fragrance and flavor industries.[2] It has been a component in various consumer products

like soaps, detergents, lotions, and perfumes since the 1920s.[2]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 3-(4-Isopropylphenyl)-2-methylpropanal[2]

Common Names
Cyclamen aldehyde, Cyclamal, p-Isopropyl-α-

methylhydrocinnamaldehyde[3][4]

CAS Registry Number 103-95-7[3]

Molecular Formula C₁₃H₁₈O[3]

Molecular Weight 190.28 g/mol [1]

InChI
InChI=1S/C13H18O/c1-10(2)13-6-4-12(5-7-

13)8-11(3)9-14/h4-7,9-11H,8H2,1-3H3[3]

InChIKey ZFNVDHOSLNRHNN-UHFFFAOYSA-N[3]

SMILES CC(C)c1ccc(cc1)CC(C)C=O[2]

Below is a diagram illustrating the chemical structure of 3-(4-Isopropylphenyl)-2-
methylpropanal.

Caption: Chemical Structure of 3-(4-Isopropylphenyl)-2-methylpropanal

Physicochemical Properties
3-(4-Isopropylphenyl)-2-methylpropanal is a colorless to pale yellow liquid with a

characteristic strong floral odor.[2][5] Its physical and chemical properties are summarized in

the table below.

Table 2: Physicochemical Properties
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Property Value Source

Appearance Colorless to yellowish liquid [2][5]

Odor
Strong floral, fresh, cyclamen-

like
[1][5]

Density 0.95 g/mL [2]

Boiling Point 270 °C (518 °F; 543 K) [2]

Flash Point 109 °C (228 °F; 382 K) [2]

Water Solubility Insoluble [2][6]

Solubility in other solvents

Soluble in most fixed oils and

ethanol; Insoluble in propylene

glycol and glycerin

[2][6]

Refractive Index (n20/D) 1.505 (lit.) [6]

Vapor Pressure 0.00881 mmHg at 25°C [6]

Synthesis and Manufacturing
The industrial synthesis of 3-(4-Isopropylphenyl)-2-methylpropanal is primarily achieved

through a two-step process involving a crossed-aldol condensation followed by catalytic

hydrogenation.[2][5]

Step 1: Crossed-Aldol Condensation The synthesis begins with the base-catalyzed aldol

condensation of cuminaldehyde (4-isopropylbenzaldehyde) and propionaldehyde.[5] This

reaction forms the α,β-unsaturated aldehyde, 2-methyl-3-(4-isopropylphenyl)-2-propenal. The

choice of a strong base, such as sodium hydroxide, is crucial to deprotonate the α-carbon of

propionaldehyde, which then acts as a nucleophile attacking the carbonyl carbon of

cuminaldehyde.

Step 2: Catalytic Hydrogenation The resulting unsaturated aldehyde undergoes selective

catalytic hydrogenation to saturate the carbon-carbon double bond, yielding the final product,

3-(4-Isopropylphenyl)-2-methylpropanal.[2][5] This step requires careful selection of a
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catalyst, such as palladium on alumina, to ensure the double bond is reduced without affecting

the aldehyde functional group.[5]

An alternative synthetic route involves the Friedel–Crafts reaction of isopropylbenzene with 2-

methylpropenal diacetate.[5]

The following diagram illustrates the primary synthetic pathway.

Reactants

Process
ProductsCuminaldehyde

Aldol Condensation

Propionaldehyde
2-Methyl-3-(4-isopropylphenyl)-2-propenal

+ H2O

Catalytic Hydrogenation
3-(4-Isopropylphenyl)-2-methylpropanal

+ H2/Catalyst

Click to download full resolution via product page

Caption: Synthesis of 3-(4-Isopropylphenyl)-2-methylpropanal

Applications and Research
The primary application of 3-(4-Isopropylphenyl)-2-methylpropanal is as a fragrance

ingredient in a wide array of consumer products, including perfumes, soaps, detergents, and air

care products.[2][7] Its strong and fresh floral scent makes it a valuable component in creating

cyclamen and lily-of-the-valley type fragrances.[1][5] It has been granted Generally Recognized

as Safe (GRAS) status by the Flavor and Extract Manufacturers Association (FEMA) for use as

a flavoring agent in food.[2][8]

Beyond its use in fragrances, this compound serves as a versatile building block in organic

synthesis and medicinal chemistry.[1] The reactive aldehyde group allows for various chemical

transformations, such as aldol condensations, Wittig reactions, and Grignard reactions,

enabling the synthesis of more complex molecules.[1]
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Recent preclinical research has highlighted its potential in drug discovery. A succinimide

derivative of 3-(4-Isopropylphenyl)-2-methylpropanal has demonstrated significant

cardioprotective and hepatoprotective effects in animal models, suggesting potential for

mitigating toxicity induced by chemotherapeutic agents.[1] The proposed mechanism for its

cardioprotective effects involves the blocking of calcium channels, leading to vasodilation and

improved blood flow.[1]

Spectral Data
Spectral analysis is crucial for the identification and characterization of 3-(4-
Isopropylphenyl)-2-methylpropanal. The National Institute of Standards and Technology

(NIST) provides reference spectral data for this compound.

Table 3: Available Spectral Data

Spectroscopic Technique Data Availability Source

Infrared (IR) Spectrum Available [3][9]

Mass Spectrum (Electron

Ionization)
Available [3][9]

Gas Chromatography Available [3][9]

Researchers can access this data through the NIST Chemistry WebBook for detailed analysis.

[10]

Safety and Toxicology
3-(4-Isopropylphenyl)-2-methylpropanal is considered to have low acute toxicity. The acute

oral LD50 value in rats was reported as 3.81 g/kg.[6][11] However, it is known to be a skin

irritant and may cause an allergic skin reaction.[1][6]

GHS Hazard Statements:

H315: Causes skin irritation[6]

H317: May cause an allergic skin reaction[12]
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H411: Toxic to aquatic life with long lasting effects[12]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray[6]

P273: Avoid release to the environment[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection[6]

P302 + P352: IF ON SKIN: Wash with plenty of water[6]

It is essential to handle this chemical with appropriate personal protective equipment, including

gloves and eye protection, in a well-ventilated area.[13][14] For detailed handling and disposal

protocols, the Safety Data Sheet (SDS) should be consulted.[1]

Conclusion
3-(4-Isopropylphenyl)-2-methylpropanal is a commercially significant aromatic aldehyde with

a well-established role in the fragrance and flavor industries. Its versatile chemical structure

also presents opportunities for its use as an intermediate in organic synthesis and as a scaffold

in medicinal chemistry research. A thorough understanding of its properties, synthesis, and

safety considerations is crucial for its effective and safe application in both industrial and

research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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